Cas no 1286709-32-7 (N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(3-methoxyphenyl)acetamide)

• Product Name: N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(3-methoxyphenyl)acetamide
• CAS No: 1286709-32-7
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 6511881
• Update Time: 2025-06-11

N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(3-methoxyphenyl)acetamide
• N-(2-hydroxy-2-thiophen-3-ylethyl)-2-(3-methoxyphenyl)acetamide

• Inchi： 1S/C15H17NO3S/c1-19-13-4-2-3-11(7-13)8-15(18)16-9-14(17)12-5-6-20-10-12/h2-7,10,14,17H,8-9H2,1H3,(H,16,18)
• InChI Key： DIDWRVYBWVTLEE-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1C=CSC=1)(=O)CC1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(3-methoxyphenyl)acetamide

Introduction to N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(3-methoxyphenyl)acetamide (CAS No. 1286709-32-7)

N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(3-methoxyphenyl)acetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 1286709-32-7, this compound represents a fascinating blend of structural complexity and potential therapeutic applications. Its molecular structure incorporates several key functional groups, including hydroxyl, thiophene, and methoxy substituents, which contribute to its unique chemical properties and reactivity.

The compound's significance lies in its potential role as a building block or intermediate in the synthesis of more complex molecules. In recent years, there has been growing interest in the development of novel pharmaceutical agents that leverage heterocyclic structures, such as thiophene derivatives, for their enhanced biological activity. The presence of both hydroxyl and methoxy groups in the molecule suggests that it may exhibit versatile interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(3-methoxyphenyl)acetamide is its potential application in the field of drug discovery. Researchers have been exploring the use of thiophene-based compounds in the development of anti-inflammatory, antiviral, and anticancer agents. The specific arrangement of functional groups in this molecule may facilitate its incorporation into drug-like scaffolds that exhibit improved pharmacokinetic profiles and target specificity.

In recent studies, derivatives of thiophene have shown promise in modulating various biological pathways. For instance, certain thiophene-containing molecules have been found to interact with enzymes and receptors involved in inflammation and cell proliferation. The hydroxyl group in N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(3-methoxyphenyl)acetamide could serve as a point of attachment for further functionalization, allowing researchers to fine-tune its biological activity.

The methoxy group present in the molecule may also contribute to its pharmacological properties by influencing solubility and metabolic stability. These factors are crucial for determining the compound's bioavailability and overall efficacy as a therapeutic agent. Additionally, the thiophene ring itself is known for its ability to engage in π-stacking interactions with biological targets, which could enhance binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of molecules like N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(3-methoxyphenyl)acetamide with greater accuracy. By leveraging molecular modeling techniques, scientists can identify promising lead compounds for further experimental validation. This approach has significantly accelerated the drug discovery process, allowing for more efficient screening of candidate molecules.

The synthesis of N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(3-methoxyphenyl)acetamide presents an interesting challenge due to its complex structural features. However, recent improvements in synthetic methodologies have made it more feasible to produce such compounds on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework efficiently.

In conclusion, N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-(3-methoxyphenyl)acetamide (CAS No. 1286709-32-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications for thiophene-based compounds, this molecule is likely to play a significant role in future drug development efforts.